Cas no 61533-49-1 (Glycyl-DL-threonine Hydrate)

• Product Name: Glycyl-DL-threonine Hydrate
• CAS No: 61533-49-1
• MF: C₆H₁₄N₂O₅
• MW: 194.185761928558
• CID: 475919
• PubChem ID: 71394885
• Update Time: 2025-06-08

Glycyl-DL-threonine Hydrate Chemical and Physical Properties

Names and Identifiers

• L-Threonine, N-glycyl-, monohydrate
• (2S,3R)-2-[(2-aminoacetyl)amino]-3-hydroxybutanoic acid,hydrate
• Glycyl-L-threonine--water (1/1)
• (2S,3R)-2-[(2-aminoacetyl)amino]-3-hydroxybutanoic acid;hydrate
• DTXSID90816551
• 61533-49-1
• Glycyl-DL-threonine Hydrate

• Inchi： 1S/C6H12N2O4.H2O/c1-3(9)5(6(11)12)8-4(10)2-7;/h3,5,9H,2,7H2,1H3,(H,8,10)(H,11,12);1H2/t3-,5+;/m1./s1
• InChI Key： PRLZNCPKCDGZCN-ZJQZTCRYSA-N
• SMILES： O[C@H](C)[C@@H](C(=O)O)NC(CN)=O.O

Computed Properties

• Exact Mass: 194.09032
• Monoisotopic Mass: 194.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 144.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Glycyl-DL-threonine Hydrate

Glycyl-DL-threonine Hydrate (CAS No. 61533-49-1): A Comprehensive Overview

Glycyl-DL-threonine Hydrate (CAS No. 61533-49-1) is a versatile compound with significant applications in the fields of biochemistry, pharmaceuticals, and biotechnology. This dipeptide, composed of glycine and DL-threonine, exhibits unique properties that make it a valuable component in various research and industrial processes. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and potential applications of Glycyl-DL-threonine Hydrate.

Chemical Structure and Physical Properties

Glycyl-DL-threonine Hydrate is a dipeptide formed by the condensation of glycine (Gly) and DL-threonine (Thr). The chemical formula for this compound is C₇H₁₅N₃O₄·xH₂O, where x represents the number of water molecules associated with the hydrate form. The molecular weight of Glycyl-DL-threonine Hydrate is approximately 209.21 g/mol. This compound is typically a white crystalline solid that is soluble in water and slightly soluble in ethanol.

The presence of both glycine and DL-threonine in the dipeptide structure imparts unique chemical and biological properties to Glycyl-DL-threonine Hydrate. Glycine, being the simplest amino acid, contributes to the stability and solubility of the dipeptide. DL-threonine, on the other hand, is an essential amino acid that plays a crucial role in protein synthesis and cellular metabolism.

Synthesis Methods

The synthesis of Glycyl-DL-threonine Hydrate can be achieved through various methods, including chemical synthesis and enzymatic approaches. One common method involves the reaction of glycine with DL-threonine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). This reaction typically proceeds via an amide bond formation between the carboxyl group of glycine and the amino group of DL-threonine.

An alternative approach involves enzymatic synthesis using proteases or peptidases. Enzymatic methods offer several advantages over chemical synthesis, including higher specificity, milder reaction conditions, and reduced byproduct formation. Recent studies have explored the use of immobilized enzymes to enhance the efficiency and scalability of dipeptide synthesis processes.

Biological Activity and Applications

Glycyl-DL-threonine Hydrate has been extensively studied for its biological activity and potential applications in various fields. One area of significant interest is its role in protein folding and stability. Dipeptides like Glycyl-DL-threonine Hydrate can influence protein conformation by modulating hydrogen bonding networks and secondary structure formation.

In pharmaceutical research, Glycyl-DL-threonine Hydrate has shown promise as a building block for the development of peptidomimetics and prodrugs. Peptidomimetics are synthetic compounds designed to mimic the structure and function of natural peptides while offering improved pharmacological properties such as enhanced stability, bioavailability, and reduced immunogenicity. Prodrugs derived from dipeptides like Glycyl-DL-threonine Hydrate can be designed to release active drug molecules upon enzymatic cleavage in target tissues.

Glycyl-DL-threonine Hydrate also has potential applications in nutraceuticals and functional foods. As an essential amino acid derivative, it can be used to enhance the nutritional value of food products while providing additional health benefits such as improved muscle function and immune support.

Clinical Trials and Research Developments

The therapeutic potential of dipeptides like Glycyl-DL-threonine Hydrate has been explored in several clinical trials. Recent studies have investigated its use as a dietary supplement for patients with muscle wasting conditions such as sarcopenia and cachexia. Preliminary results suggest that supplementation with dipeptides can improve muscle mass and strength, potentially enhancing quality of life for affected individuals.

In addition to its direct therapeutic applications, Glycyl-DL-threonine Hydrate has been used as a tool compound in basic research to study protein-protein interactions and signaling pathways. Its ability to modulate protein conformation makes it a valuable tool for understanding the molecular mechanisms underlying various diseases.

Safety Considerations

Safety is a critical consideration when working with any chemical compound. While Glycyl-DL-threonine Hydrate is generally considered safe for use in research and industrial applications, proper handling procedures should be followed to minimize potential risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling the compound.

Toxicity studies have shown that Glycyl-DL-threonine Hydrate strong > exhibits low toxicity when administered at reasonable doses. However, it is important to adhere to recommended usage guidelines to ensure safe handling and application.

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